Cas no 1805993-51-4 (3-(Chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 3-(Chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1805993-51-4
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4841800
• Update Time: 2025-10-28

3-(Chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C10H9ClF3NO4/c1-18-8-3-7(19-10(12,13)14)5(4-11)6(15-8)2-9(16)17/h3H,2,4H2,1H3,(H,16,17)
• InChI Key： LUOKKUBCEDKFDX-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(N=C1CC(=O)O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6

Additional information on 3-(Chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetic acid

3-(Chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetic Acid: A Comprehensive Overview

The compound 3-(Chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetic acid, identified by the CAS number 1805993-51-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatile reactivity. The structure of this molecule incorporates a pyridine ring substituted with a chloromethyl group, a methoxy group, a trifluoromethoxy group, and an acetic acid moiety. These substituents contribute to its distinctive chemical behavior and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic systems and optimized reaction conditions. The synthesis of 3-(Chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetic acid involves a series of carefully orchestrated steps, including nucleophilic substitutions, oxidation reactions, and coupling processes. Researchers have demonstrated that the use of palladium catalysts in cross-coupling reactions significantly enhances the yield and purity of the final product. This has made it possible to scale up production for both academic and industrial purposes.

The structural complexity of this compound makes it an intriguing subject for mechanistic studies. The presence of electron-withdrawing groups such as the trifluoromethoxy group and the acetic acid moiety imparts strong electron-withdrawing effects on the pyridine ring, which can influence its reactivity in various chemical transformations. For instance, recent studies have shown that this compound can act as an effective electrophile in nucleophilic aromatic substitution reactions, particularly under mild reaction conditions. This property opens up new avenues for its application in drug design and material synthesis.

In terms of biological activity, 3-(Chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetic acid has been subjected to extensive in vitro and in vivo testing. Preliminary results indicate that this compound exhibits potent inhibitory activity against certain enzymes associated with inflammatory diseases. Its ability to modulate cellular signaling pathways suggests potential applications in anti-inflammatory therapy. Furthermore, ongoing research is exploring its role as a lead compound for developing novel antibiotics, given its unique structural features that may confer resistance to bacterial degradation.

The environmental impact of this compound is another critical area of investigation. Studies are currently underway to assess its biodegradability and toxicity profiles under various environmental conditions. Initial findings suggest that the compound demonstrates moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its degradation process. However, further research is required to fully understand its long-term environmental fate and potential risks.

From a synthetic perspective, the development of efficient routes for synthesizing 3-(Chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetic acid has been a focal point for chemists worldwide. Recent breakthroughs include the use of microwave-assisted synthesis techniques, which not only accelerate reaction times but also improve product yields. These advancements underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex organic molecules in diverse industries.

In conclusion, 3-(Chloromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetic acid represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its intricate structure, coupled with promising biological activity profiles, positions it as a valuable asset in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of novel therapeutic agents and functional materials.